Cas no 13299-20-2 (a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-)

• Product Name: a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-
• CAS No: 13299-20-2
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• CID: 119467
• PubChem ID: 6602503
• Update Time: 2025-06-30

a-D-Glucopyranose, 6-O-a-D-galactopyranosyl- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-
• ALPHA-D-(+)-MELIBOSE
• Α-D-(+)-MELIBOSE
• 6-O-a-D-Galactopyranosyl-D-glucose
• 6-O-alpha-D-Galactopyranosyl-D-glucose
• D-Glucose, 6-O-.alpha.-D-galactopyranosyl-
• D-glucose, 6-O-alpha-D-galactopyranosyl-
• CHEBI:151217
• MLB
• 6-O-alpha-delta-galactopyranosyl-delta-Glucose
• 6-(a-D-galactosido)-D-glucose
• alpha-delta-Melibiose
• alpha-D-Melibiose
• Q27463256
• delta-Melibiose
• 6-(D-galactosido)-delta-glucose
• WURCS=2.0/2,2,1/[a2122h-1a_1-5][a2112h-1a_1-5]/1-2/a6-b1
• DTXSID90424933
• 6-O-Alpha-D-Galactopyranosyl-Alpha-D-Glucopyranose
• DLRVVLDZNNYCBX-CQHUIXDMSA-N
• 13299-20-2
• 3alt
• SCHEMBL11249703
• 6-(a-delta-galactosido)-delta-glucose
• alpha-D-galacto-hexopyranosyl-(1->6)-alpha-D-gluco-hexopyranose
• alpha-D-Galp-(1->6)-alpha-D-Glcp
• 6-(D-galactosido)-D-glucose
• alpha-Melibiose
• (2S,3R,4S,5S,6R)-6-[[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• Gal(a1-6)a-Glc
• 220585-89-7
• delta-(+)-Melibiose
• melibiose

• Inchi： 1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5+,6-,7+,8+,9-,10-,11+,12+/m1/s1
• InChI Key： DLRVVLDZNNYCBX-CQHUIXDMSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H]([C@H]1OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 342.11621151g/mol
• Monoisotopic Mass: 342.11621151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.7
• Topological Polar Surface Area: 190Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on a-D-Glucopyranose, 6-O-a-D-galactopyranosyl-

Recent Advances in the Study of a-D-Glucopyranose, 6-O-a-D-galactopyranosyl- (CAS: 13299-20-2): Implications for Biomedical Applications

The compound a-D-Glucopyranose, 6-O-a-D-galactopyranosyl- (CAS: 13299-20-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biomedical applications. This disaccharide, commonly referred to as 6-O-α-D-galactopyranosyl-D-glucopyranose, is a key intermediate in the synthesis of complex carbohydrates and glycoconjugates. Recent studies have explored its role in drug delivery systems, enzymatic processes, and as a scaffold for novel therapeutic agents. This research brief aims to synthesize the latest findings on this compound, highlighting its chemical characteristics, biological relevance, and emerging applications in medicine.

One of the most notable advancements in the study of 13299-20-2 is its application in targeted drug delivery systems. Researchers have demonstrated that the glycosidic linkage in this disaccharide can be enzymatically cleaved by specific glycosidases, making it an ideal candidate for enzyme-responsive drug carriers. A 2023 study published in the Journal of Medicinal Chemistry detailed the development of a nanoparticle system coated with 6-O-α-D-galactopyranosyl-D-glucopyranose, which showed enhanced uptake in cancer cells overexpressing galactosidase enzymes. This innovation could pave the way for more precise and efficient cancer therapies with reduced off-target effects.

In addition to its role in drug delivery, recent investigations have focused on the enzymatic synthesis and modification of 13299-20-2. A team at the University of Cambridge reported a novel enzymatic method for the large-scale production of this disaccharide using engineered glycosyltransferases. Their work, published in Nature Chemical Biology in early 2024, achieved a yield of over 85%, significantly higher than traditional chemical synthesis methods. This breakthrough not only improves the accessibility of 6-O-α-D-galactopyranosyl-D-glucopyranose for research and industrial applications but also reduces the environmental impact associated with conventional synthetic routes.

The structural versatility of 13299-20-2 has also been exploited in the design of glycoconjugate vaccines. A recent collaborative study between academic and industry researchers highlighted the use of this disaccharide as a linker in polysaccharide-protein conjugate vaccines. The study, featured in Vaccine, demonstrated that vaccines incorporating 6-O-α-D-galactopyranosyl-D-glucopyranose elicited stronger immune responses compared to traditional linkers, suggesting its potential for improving vaccine efficacy against bacterial pathogens such as Streptococcus pneumoniae.

Despite these promising developments, challenges remain in the widespread application of 13299-20-2. Issues such as stability under physiological conditions and scalability of production need to be addressed. Future research directions may include the exploration of chemically modified derivatives to enhance stability and the development of more efficient biocatalytic processes. As the field progresses, 6-O-α-D-galactopyranosyl-D-glucopyranose is poised to play an increasingly important role in the advancement of glycobiology and pharmaceutical sciences.

In conclusion, the compound a-D-Glucopyranose, 6-O-a-D-galactopyranosyl- (CAS: 13299-20-2) represents a versatile and valuable molecule in chemical biology and medicine. Recent studies have underscored its potential in drug delivery, enzymatic synthesis, and vaccine development, offering new avenues for therapeutic innovation. Continued research and technological advancements will be crucial to fully realize its biomedical applications and overcome existing limitations.